Cas no 103078-56-4 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(2-deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(2-deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-
• CAS No: 103078-56-4
• MF: C₁₁H₁₅N₄O₆P
• MW: 330.233762979507
• CID: 1135507
• Update Time: 2024-07-27

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(2-deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(2-deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-
• 7-Deaza- 2'- deoxyadenosine- 5'- O- monophosphate ( 7-CH-5'-dAMP/dTuMP )
• 7-(2-Deoxy-5-Ophosphono-β-D-erythro-pentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C11H15N4O6P/c12-10-6-1-2-15(11(6)14-5-13-10)9-3-7(16)8(21-9)4-20-22(17,18)19/h1-2,5,7-9,16H,3-4H2,(H2,12,13,14)(H2,17,18,19)/t7-,8+,9+/m0/s1
• InChI Key： JNMXDKIIPORENX-DJLDLDEBSA-N
• SMILES： C1=NC(N)=C2C=CN([C@@H]3O[C@H](COP(O)(O)=O)[C@H](C3)O)C2=N1

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• Boiling Point: 728.3±70.0 °C(Predicted)
• pka: 1.86±0.10(Predicted)